Cas no 2138175-35-4 (8-Tert-butyl-1-oxaspiro[4.5]decan-4-ol)

• Product Name: 8-Tert-butyl-1-oxaspiro[4.5]decan-4-ol
• CAS No: 2138175-35-4
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 6218789
• PubChem ID: 165745473
• Update Time: 2025-06-11

8-Tert-butyl-1-oxaspiro[4.5]decan-4-ol Chemical and Physical Properties

Names and Identifiers

• 2138175-35-4
• EN300-744373
• 8-tert-butyl-1-oxaspiro[4.5]decan-4-ol
• 8-Tert-butyl-1-oxaspiro[4.5]decan-4-ol

• Inchi： 1S/C13H24O2/c1-12(2,3)10-4-7-13(8-5-10)11(14)6-9-15-13/h10-11,14H,4-9H2,1-3H3
• InChI Key： KQMMDZSBEZWGMS-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCC(C(C)(C)C)CC2)O

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 8-Tert-butyl-1-oxaspiro[4.5]decan-4-ol

Research Briefing on 8-Tert-butyl-1-oxaspiro[4.5]decan-4-ol (CAS: 2138175-35-4) in Chemical Biology and Pharmaceutical Applications

The compound 8-Tert-butyl-1-oxaspiro[4.5]decan-4-ol (CAS: 2138175-35-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic ether derivative exhibits unique structural properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 8-Tert-butyl-1-oxaspiro[4.5]decan-4-ol, highlighting its efficient production via a multi-step process involving ring-closing metathesis and subsequent functionalization. The study emphasized the compound's stability and versatility, which are critical for its application in medicinal chemistry. The researchers also investigated its interactions with biological targets, revealing moderate affinity for certain G-protein-coupled receptors (GPCRs).

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, examined the compound's potential as an anti-inflammatory agent. The study demonstrated that 8-Tert-butyl-1-oxaspiro[4.5]decan-4-ol significantly inhibited the production of pro-inflammatory cytokines in vitro, suggesting its utility in treating inflammatory diseases. Molecular docking studies further supported these findings by identifying key binding interactions with inflammatory mediators.

Furthermore, a 2024 preprint on ChemRxiv explored the compound's role in central nervous system (CNS) disorders. The researchers found that 8-Tert-butyl-1-oxaspiro[4.5]decan-4-ol exhibited neuroprotective effects in animal models of neurodegenerative diseases, potentially due to its ability to modulate oxidative stress pathways. These findings open new avenues for its use in developing therapies for conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 8-Tert-butyl-1-oxaspiro[4.5]decan-4-ol. Recent pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further structural modifications to enhance its metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 8-Tert-butyl-1-oxaspiro[4.5]decan-4-ol (CAS: 2138175-35-4) represents a versatile and pharmacologically active scaffold with potential applications in inflammation, CNS disorders, and beyond. Ongoing research aims to refine its properties and expand its therapeutic utility, making it a compound of significant interest in the pharmaceutical industry.